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Audience: Researchers, scientists, and drug development professionals.

Introduction

Iron aluminide (FeAl) composites are promising materials for high-temperature structural
applications due to their excellent oxidation and corrosion resistance, low density, and cost-
effectiveness. Understanding their long-term mechanical behavior at elevated temperatures is
crucial for ensuring structural integrity and reliability. Creep, the time-dependent deformation of
a material under constant stress at high temperatures, is a critical performance-limiting factor.
This document provides detailed application notes and experimental protocols for conducting
creep testing on iron aluminide composites.

Data Presentation

The following tables summarize key quantitative data related to the creep behavior of iron
aluminide composites, compiled from various research sources.

Table 1: Minimum Creep Rate of Iron Aluminide Composites at Various Temperatures and
Stresses
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] . Minimum
Composite Temperature Applied Stress
Creep Rate Reference
System (°C) (MPa)
(s™)
Fe-28AI-5Cr 650 100 1.5x10°8 [1]
Fe-28AI-5Cr 700 100 8.0x 108 [1]
Fe-28AI-5Cr 750 50 2.5x10°8 [1]
FesAl-based
650 120 5.0 x 10-° [1]
alloy
FesAl-based
700 80 1.2 x10-8 [1]
alloy
ODS FeAl 600 200 1.0 x 107 [2]
ODS FeAl 700 100 2.0x 1077 [2]

Table 2: Stress Exponent and Apparent Activation Energy for Creep in Iron Aluminide

Composites
Apparent )
. Temperatur  Stress . Dominant
Composite Activation
e Range Exponent Creep Reference
System Energy (Qc, .
(°C) (n) Mechanism
kJ/mol)
Dislocation
Fe-28AI-3Cr 570 - 690 48-6.0 350 _ [3]
Climb
FesAl-based Dislocation
600 - 750 3-5 280 - 400 , [1]
alloys Climb
Glide-
ODS FeAl 600 - 700 ~3 (true) ~44 (true) [2]
controlled
) Particle-
FeAl with ) )
650 - 800 5-8 450 dislocation [1]
Laves phase ) ]
interaction
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Experimental Protocols
Tensile Creep Testing (based on ASTM E139)

This protocol outlines the procedure for determining the tensile creep properties of iron
aluminide composites.

1.1. Specimen Preparation

e Machining: Machine "dog-bone" shaped specimens from the composite material. Ensure the
gauge length and grip sections are fabricated according to ASTM E8/E8M standard
dimensions.[4] The surface finish of the gauge section should be smooth and free from
machining marks to prevent premature crack initiation.

o Cleaning: Thoroughly clean the specimens with a suitable solvent (e.g., acetone) to remove
any grease or oil from handling.

 Instrumentation: Attach high-temperature extensometers to the gauge section of the
specimen to accurately measure strain. Thermocouples should be attached at the top,
middle, and bottom of the gauge section to monitor the temperature gradient.[5]

1.2. Experimental Procedure

e Mounting: Mount the specimen in the grips of the creep testing machine, ensuring proper
alignment to avoid bending stresses.[5]

o Heating: Heat the specimen to the desired test temperature in a furnace. Allow sufficient time
for the temperature to stabilize along the entire gauge length.[6]

o Loading: Apply the predetermined constant tensile load to the specimen without shock.[6]

o Data Acquisition: Record the strain (from the extensometer) and temperature as a function of
time. The frequency of data logging should be higher at the beginning of the test (primary
creep) and can be reduced during the steady-state (secondary creep) phase.[5]

o Test Termination: Continue the test until the specimen fractures or a predetermined strain or
time is reached.
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o Post-test Analysis: After the test, measure the final gauge length and reduction in area.
Analyze the fracture surface using microscopy to identify the failure mechanism.

Compressive Creep Testing (based on ASTM E209)

This protocol is for determining the compressive creep properties, which is particularly relevant
for components under compressive loads at high temperatures.

2.1. Specimen Preparation

e Machining: Machine cylindrical or rectangular specimens with flat and parallel ends. The
length-to-diameter (or width) ratio should be between 2 and 4 to minimize buckling.

e Cleaning: Clean the specimens with a suitable solvent.
2.2. Experimental Procedure

e Mounting: Place the specimen between two flat, parallel compression platens made of a
high-temperature resistant material (e.g., ceramic or superalloy).

» Heating: Heat the specimen and platens to the test temperature and allow for stabilization.
o Loading: Apply the constant compressive load.

» Data Acquisition: Measure the change in length of the specimen over time using a high-
temperature compressometer or by measuring the displacement of the platens.

o Test Termination: The test is terminated after a specified time, a certain amount of
deformation, or when the creep rate becomes tertiary.

Indentation Creep Testing

This method is useful for determining local creep properties, especially for small sample
volumes or for mapping creep behavior across a surface.

3.1. Specimen Preparation
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e Polishing: The surface of the specimen must be polished to a mirror-like finish to ensure
accurate indentation.[7]

e Cleaning: Clean the polished surface to remove any contaminants.

3.2. Experimental Procedure

e Mounting: Securely mount the specimen on the stage of the indentation tester.
o Heating: Heat the specimen and the indenter tip to the test temperature.

 Indentation: Bring the indenter into contact with the specimen surface and apply a constant
load.

» Data Acquisition: Record the indentation depth as a function of time while the load is held

constant.[8]

e Analysis: The indentation creep rate is determined from the change in indentation depth over
time. This can then be correlated to the uniaxial creep behavior using established models.[7]

Mandatory Visualizations
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Caption: Experimental workflow for creep testing.
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Caption: Logical relationship of dislocation creep mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Iron Aluminide Composites]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576875/docs#application-notes-and-protocols-for-

creep-testing-of-iron-aluminide-composites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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